Cas no 1804709-84-9 (2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile)
2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile
-
- Inchi: 1S/C10H7F6N3O/c11-9(12,13)6-3-5(1-2-17)8(19-7(6)4-18)20-10(14,15)16/h3H,1,4,18H2
- InChI Key: ZTZMIIOZDYTFAO-UHFFFAOYSA-N
- SMILES: FC(C1=CC(CC#N)=C(N=C1CN)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 373
- XLogP3: 1.8
- Topological Polar Surface Area: 71.9
2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081317-1g |
2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile |
1804709-84-9 | 97% | 1g |
$1,519.80 | 2022-04-01 |
2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile
Introduction to 2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1804709-84-9)
2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile, also known by its CAS number 1804709-84-9, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a pyridine ring substituted with trifluoromethoxy, trifluoromethyl, and acetonitrile groups, along with an aminomethyl substituent. The combination of these functional groups makes it a versatile molecule with potential for various biological activities.
The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and acetonitrile group introductions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The use of trifluoromethoxy and trifluoromethyl groups in the structure is particularly noteworthy, as these substituents are known to enhance the stability and bioavailability of drug candidates due to their electron-withdrawing effects.
In terms of biological activity, 2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile has shown promising results in preclinical studies targeting various disease states. For instance, recent research has highlighted its potential as an inhibitor of certain kinases involved in cancer progression. The acetonitrile group at the 5-position of the pyridine ring plays a critical role in modulating the molecule's pharmacokinetic properties, ensuring optimal absorption and distribution within the body.
The presence of an aminomethyl group further enhances the compound's versatility by providing a site for potential post-synthesis modifications or conjugations. This feature is particularly valuable in drug design, where functional groups can be introduced to improve targeting or delivery mechanisms. Additionally, the trifluorinated substituents contribute to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its structural integrity and purity, which are crucial for ensuring consistent performance in biological assays. Furthermore, computational modeling has been employed to predict its binding affinities to various protein targets, aiding in the rational design of analogs with improved efficacy.
In conclusion, CAS No. 1804709-84-9, or 2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile, represents a cutting-edge molecule with significant potential in therapeutic development. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in the ongoing quest for innovative medicinal agents.
1804709-84-9 (2-(Aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)